Cas no 121330-18-5 (1-Pyrrolidinecarboxaldehyde,4-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-2-(hydroxymethyl)-,(2R-cis)- (9CI))

• Product name: 1-Pyrrolidinecarboxaldehyde,4-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-2-(hydroxymethyl)-,(2R-cis)- (9CI)
• CAS No: 121330-18-5
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• CID: 214744
• PubChem ID: 452068

1-Pyrrolidinecarboxaldehyde,4-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-2-(hydroxymethyl)-,(2R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxaldehyde,4-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-2-(hydroxymethyl)-,(2R-cis)- (9CI)
• 1-Pyrrolidinecarboxaldehyde, 4-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-2-(hydroxymethyl)-, (2R-cis)-
• (2R,4R)-2-(hydroxymethyl)-4-(5-methyl-2,4-dioxopyrimidin-1-yl)pyrrolidine-1-carbaldehyde
• N-Formyl-cis-4-(thymin-1-yl)-D-prolinol
• DTXSID10153238
• (2R,4R)-2-(hydroxymethyl)-4-(5-methyl-2,4-dioxo-pyrimidin-1-yl)pyrrolidine-1-carbaldehyde
• 121330-18-5

• Inchi： InChI=1S/C11H15N3O4/c1-7-3-14(11(18)12-10(7)17)8-2-9(5-15)13(4-8)6-16/h3,6,8-9,15H,2,4-5H2,1H3,(H,12,17,18)/t8-,9-/m1/s1
• InChI Key： ICRWAWAPFGBVMI-RKDXNWHRSA-N
• SMILES： OC[C@H]1C[C@@H](N2C=C(C)C(=O)NC2=O)CN1C=O

Computed Properties

• Exact Mass: 253.10635
• Monoisotopic Mass: 253.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90Ų
• XLogP3: -1.3

Experimental Properties

• Density: 1.435
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.63
• PSA: 89.95